Cas no 1049677-09-9 (11-Iodoundecyltrimethoxysilane)
11-Iodoundecyltrimethoxysilane Chemical and Physical Properties
Names and Identifiers
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- 11-Iodoundecyltrimethoxysilane
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- MDL: MFCD11046086
- Inchi: 1S/C14H31IO3Si/c1-16-19(17-2,18-3)14-12-10-8-6-4-5-7-9-11-13-15/h4-14H2,1-3H3
- InChI Key: YMSVHJRYXGJXDO-UHFFFAOYSA-N
- SMILES: [Si](CCCCCCCCCCCI)(OC)(OC)OC
11-Iodoundecyltrimethoxysilane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB357002-1 g |
11-Iodoundecyltrimethoxysilane, 95%; . |
1049677-09-9 | 95% | 1 g |
€300.20 | 2023-07-19 | |
| abcr | AB357002-5 g |
11-Iodoundecyltrimethoxysilane, 95%; . |
1049677-09-9 | 95% | 5 g |
€1,137.50 | 2023-07-19 | |
| abcr | AB357002-1g |
11-Iodoundecyltrimethoxysilane, 95%; . |
1049677-09-9 | 95% | 1g |
€307.00 | 2025-04-22 | |
| abcr | AB357002-5g |
11-Iodoundecyltrimethoxysilane, 95%; . |
1049677-09-9 | 95% | 5g |
€1093.00 | 2025-04-22 | |
| abcr | AB357002-10g |
11-Iodoundecyltrimethoxysilane, 95%; . |
1049677-09-9 | 95% | 10g |
€1877.50 | 2025-04-22 |
11-Iodoundecyltrimethoxysilane Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 11-Iodoundecyltrimethoxysilane
Research Brief on 11-Iodoundecyltrimethoxysilane (CAS: 1049677-09-9) in Chemical Biology and Pharmaceutical Applications
11-Iodoundecyltrimethoxysilane (CAS: 1049677-09-9) is a specialized organosilane compound that has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique bifunctional properties. This molecule combines a reactive iodoundecyl group with hydrolyzable trimethoxysilane moieties, enabling diverse applications ranging from surface functionalization to drug conjugation strategies. Recent studies have explored its potential as a versatile linker molecule in targeted drug delivery systems and as a key reagent in the development of biofunctionalized nanomaterials.
A 2023 study published in ACS Applied Materials & Interfaces demonstrated the compound's effectiveness in creating stable self-assembled monolayers (SAMs) on silicon oxide surfaces. The research team utilized 11-Iodoundecyltrimethoxysilane to develop precisely controlled surface chemistries that enabled subsequent bioconjugation with therapeutic proteins. The iodine moiety proved particularly valuable for further functionalization through palladium-catalyzed cross-coupling reactions, expanding the molecule's utility in creating complex biomolecular architectures.
In pharmaceutical applications, researchers have recently employed 11-Iodoundecyltrimethoxysilane as a critical intermediate in the synthesis of targeted anticancer agents. A notable 2024 publication in the Journal of Medicinal Chemistry described its use in constructing antibody-drug conjugates (ADCs), where the compound served as a heterobifunctional linker connecting monoclonal antibodies to potent cytotoxic payloads. The extended undecyl chain provided optimal spacing to maintain both antibody binding affinity and drug potency, while the terminal iodine allowed for efficient conjugation chemistry.
Surface modification studies have revealed that 11-Iodoundecyltrimethoxysilane forms particularly stable coatings on various metal oxide substrates. Research conducted at MIT's Koch Institute (2024) demonstrated that surfaces treated with this compound exhibited superior resistance to protein fouling compared to conventional silanization agents, making it valuable for medical device coatings and diagnostic platforms. The hydrophobic nature of the undecyl chain combined with the reactive iodine terminus creates surfaces that can be further tailored for specific biological interactions.
Recent advances in nanomedicine have leveraged 11-Iodoundecyltrimethoxysilane's unique properties for nanoparticle functionalization. A collaborative study between Stanford University and ETH Zurich (2023) developed a novel class of theranostic nanoparticles where the compound was used to simultaneously anchor targeting ligands and imaging agents to silica nanoparticles. The researchers noted that the molecule's stability under physiological conditions and its ability to undergo subsequent click chemistry modifications made it particularly suitable for creating multifunctional nanoplatforms.
From a synthetic chemistry perspective, recent work has focused on optimizing the preparation and handling of 11-Iodoundecyltrimethoxysilane. A 2024 Organic Process Research & Development publication detailed improved synthetic routes that enhance yield and purity while addressing previous challenges with moisture sensitivity. These process improvements have made the compound more accessible for pharmaceutical development and have reduced batch-to-batch variability in research applications.
Looking forward, 11-Iodoundecyltrimethoxysilane shows particular promise in emerging areas such as DNA-encoded library technology and proteolysis-targeting chimeras (PROTACs). Its dual functionality allows for the creation of novel bifunctional molecules that can bridge diverse biological targets and effector molecules. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, suggesting its growing importance in drug discovery platforms.
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